N-[(3S*,4R*)-1-(3,4-dihydro-2H-chromen-6-ylcarbonyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of methanesulfonamide derivatives, including structures similar to N-[(3S*,4R*)-1-(3,4-dihydro-2H-chromen-6-ylcarbonyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide, often involves complex chemical reactions. For example, Watanabe et al. (1997) explored the synthesis of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted compounds, demonstrating intricate synthetic pathways often required for such molecules (Watanabe et al., 1997).
Molecular Structure Analysis
The molecular structure of N-[(3S*,4R*)-1-(3,4-dihydro-2H-chromen-6-ylcarbonyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide and related compounds is complex. Jacobs et al. (2013) reported on similar sulfonamide derivatives, emphasizing the significance of molecular conformation and hydrogen bonding in determining the molecular structure (Jacobs et al., 2013).
Chemical Reactions and Properties
The chemical reactivity of sulfonamide derivatives is influenced by their structural attributes. Králová et al. (2019) described the synthesis and rearrangement of sulfonamides, which can be related to the reactivity patterns of N-[(3S*,4R*)-1-(3,4-dihydro-2H-chromen-6-ylcarbonyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide (Králová et al., 2019).
Physical Properties Analysis
The physical properties of such complex compounds are often studied through methods like crystallography and spectroscopy. For instance, Dodoff et al. (2004) analyzed the crystal structure of a similar N-3-pyridinyl-methanesulfonamide, providing insights into the physical properties that might be expected for N-[(3S*,4R*)-1-(3,4-dihydro-2H-chromen-6-ylcarbonyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide (Dodoff et al., 2004).
Chemical Properties Analysis
The chemical properties of N-[(3S*,4R*)-1-(3,4-dihydro-2H-chromen-6-ylcarbonyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide can be inferred from studies on similar compounds. Qi et al. (2014) discussed the synthesis of chromen-2-ones catalyzed by methanesulfonic acid, highlighting the chemical behaviors relevant to the sulfonamide group (Qi et al., 2014).
Scientific Research Applications
Synthesis and Biological Activity
A novel series of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted 3,5-dihydroxy-6-heptenoates were synthesized and evaluated for their potential to inhibit the enzyme HMG-CoA reductase in vitro. These compounds, including one that was found to be approximately four times more potent than lovastatin sodium salt in inhibiting HMG-CoA reductase, showcase the potential of methanesulfonamide derivatives in the development of cholesterol biosynthesis inhibitors (Watanabe et al., 1997).
Molecular and Supramolecular Structures
The molecular and supramolecular structures of N-[2-(pyridin-2-yl)ethyl]methanesulfonamide derivatives have been explored, revealing interesting insights into the structural dynamics and potential applications in metal coordination. These studies provide a foundation for understanding how subtle changes in molecular structure can influence the overall properties and applications of these compounds (Jacobs et al., 2013).
Chemical Synthesis Techniques
Research into the synthesis of 2,5-disubstituted 3-(phenylsulfonyl)pyrrolidines via 5-endo-trig cyclisation reactions provides insights into advanced chemical synthesis techniques and the creation of complex molecular structures with high yields and excellent stereoselectivities. These techniques are crucial for developing pharmaceuticals and other chemical products (Craig et al., 2000).
Crystal Structure Analysis
The crystal structure of N-3-Pyridinyl-methanesulfonamide has been detailed, highlighting the importance of structural analysis in understanding compound properties. Such analyses are essential for the development of new materials and drugs, providing a deeper understanding of how molecular structure affects function (Dodoff et al., 2004).
properties
IUPAC Name |
N-[(3S,4R)-1-(3,4-dihydro-2H-chromene-6-carbonyl)-4-propan-2-ylpyrrolidin-3-yl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O4S/c1-12(2)15-10-20(11-16(15)19-25(3,22)23)18(21)14-6-7-17-13(9-14)5-4-8-24-17/h6-7,9,12,15-16,19H,4-5,8,10-11H2,1-3H3/t15-,16+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKGDEVUVZKNPKN-JKSUJKDBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CC1NS(=O)(=O)C)C(=O)C2=CC3=C(C=C2)OCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)C)C(=O)C2=CC3=C(C=C2)OCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3S*,4R*)-1-(3,4-dihydro-2H-chromen-6-ylcarbonyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.